2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-(5-ethoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H20N4O5/c1-4-28-14-9-10-20-17-16(14)18(25)23(19(26)22(17)2)11-15(24)21-12-5-7-13(27-3)8-6-12/h5-10H,4,11H2,1-3H3,(H,21,24)
• InChI Key: KWROOEZAPKSORI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC(=O)NC3=CC=C(C=C3)OC)C
• Molecular Formula: C19H20N4O5
• Molecular Weight: 384.4 g/mol

Description

2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H20N4O5 and its molecular weight is 384.392. The purity is usually 95%.
BenchChem offers high-quality 2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

• A study by Al-Sanea et al. (2020) highlights the synthesis of compounds related to 2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide, showing promising anticancer activity against various cancer cell lines.

Anti-Inflammatory and Analgesic Agents

• Research by Abu‐Hashem et al. (2020) indicates the development of compounds with structures similar to the mentioned chemical, demonstrating significant anti-inflammatory and analgesic activities.

Antitumor Activities

• Jing (2011) conducted a study (Jing, 2011) on the synthesis of related compounds, revealing selective antitumor activities.

Radioligand Imaging

• A study by Dollé et al. (2008) demonstrates the use of related compounds in radioligand imaging, particularly for the translocator protein (18 kDa) using PET imaging.

Antimicrobial Activities

• Al-Juboori (2020) reports on the synthesis of dihydropyrimidine derivatives, including compounds related to the specified chemical, showing broad antimicrobial activities (Al-Juboori, 2020).

Molecular Imprinted Polymers

• Fahim and Abu-El Magd (2021) explored the use of similar compounds in enhancing molecular imprinted polymers, with applications in biological evaluation and computational calculations (Fahim & Abu-El Magd, 2021).